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Compound of Interest

Compound Name: 1-Ethynylcyclohexene

Cat. No.: B1205888 Get Quote

Essential Safety and Handling Guide for 1-
Ethynylcyclohexene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-
Ethynylcyclohexene (CAS: 931-49-7). Adherence to these protocols is essential for ensuring

laboratory safety and regulatory compliance. This document serves as a procedural resource to

minimize risks associated with the handling of this chemical.

Hazard Identification and Quantitative Data
1-Ethynylcyclohexene is a flammable and irritant compound that requires careful handling.[1]

It is classified as a Flammable Liquid Category 3, Skin Irritant Category 2, Eye Irritant Category

2, and Specific Target Organ Toxicity (Single Exposure) Category 3, targeting the respiratory

system.[1][2][3]

Table 1: Physical and Chemical Properties of 1-Ethynylcyclohexene
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Property Value

Molecular Formula C₈H₁₀[1][4]

Molecular Weight 106.17 g/mol [4][5]

Physical State Liquid[3][6]

Density 0.903 g/mL at 25 °C[4][5]

Boiling Point 148-151 °C[4][5]

Flash Point 29 °C (84.2 °F) - closed cup[2]

Storage Temperature 2-8°C[3][7]

Operational Plan: Handling and Storage
Strict adherence to the following procedures is mandatory to ensure the safe handling and

storage of 1-Ethynylcyclohexene.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area.[8] Use of a chemical fume

hood is required to minimize inhalation exposure.

Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and other

ignition sources.[8] Use explosion-proof electrical and lighting equipment.[8]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge.[8] Use non-sparking tools.[8]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Type Specification

Eye/Face Protection

Wear chemical safety goggles or glasses with

side-shields conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US) standards.[8][10]

A face shield may be necessary for splash-

prone operations.[3]

Skin Protection

Wear suitable protective gloves (e.g., nitrile

rubber) and flame-retardant antistatic protective

clothing to prevent skin contact.[4][11]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate filter for

organic vapors (e.g., type ABEK EN14387) or a

dust mask (type N95 US).[2][3][10]

Safe Handling Protocol
Preparation: Before handling, ensure all engineering controls are operational and required

PPE is correctly donned.

Dispensing: Avoid breathing vapors, mist, or gas.[8] Keep the container tightly closed when

not in use.[8]

Hygiene: Wash hands thoroughly after handling and before breaks.[8] Do not eat, drink, or

smoke in the work area.[12]

Contamination: Immediately change any contaminated clothing.[11]

Storage Requirements
Store in a cool, dry, and well-ventilated place, away from incompatible substances.[8]

Keep containers tightly closed and stored at the recommended temperature of 2-8°C.[3][7]

Store in an area designated for flammable liquids.[2][3]
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Emergency Procedures
Immediate and appropriate response is critical in an emergency.

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[4][13]

Skin Contact: Take off immediately all contaminated clothing.[8] Rinse skin with plenty of

water or shower.[8] If skin irritation occurs, get medical advice.[8]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8] Call

a poison center or doctor if you feel unwell.[8]

Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical attention.[13]

Spill and Fire Response
Spills: Evacuate personnel to a safe area.[8] Remove all sources of ignition.[9] Wear

appropriate PPE. Contain the spill using non-combustible absorbent material, then collect for

disposal.[8]

Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish.

[8][9] Vapors may form explosive mixtures with air.[9] Firefighters should wear self-contained

breathing apparatus.[8]

Disposal Plan
Proper disposal is crucial for environmental safety and regulatory compliance. This chemical

must be treated as hazardous waste.

Step-by-Step Disposal Protocol
Waste Collection: Collect all waste containing 1-Ethynylcyclohexene (including

contaminated materials) in a dedicated, clearly labeled, and sealable container made of

compatible material.[14]
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Labeling: The container must be labeled "Hazardous Waste" and include the full chemical

name, concentration, associated hazards (Flammable, Irritant), and the accumulation start

date.[14]

Storage of Waste: Store the waste container in a designated, secure, and well-ventilated

area, away from incompatible materials and ignition sources.

Final Disposal: Do not dispose of this chemical down the drain or as common trash.[14]

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company.[14] The recommended

disposal method is high-temperature incineration at a licensed facility.[14]

Workflow for Safe Handling
The following diagram outlines the essential workflow for safely managing 1-
Ethynylcyclohexene from receipt to disposal.
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Workflow for Safe Handling of 1-Ethynylcyclohexene

1. Preparation

2. Handling & Use

3. Storage 4. Disposal
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Caption: Logical workflow for the safe handling of 1-Ethynylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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